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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Heliosit®
Orthodontic, a light-curing single-component orthodontic bonding agent. The following sections
detail the material's properties, application protocols under ideal moisture-controlled conditions,
and performance data from in-vitro studies. Additionally, general protocols for managing
moisture contamination are provided to guide users in challenging clinical and research
settings.

Introduction to Heliosit® Orthodontic

Heliosit® Orthodontic is a resin-based composite material designed for the direct bonding of
orthodontic brackets to the enamel surface of teeth. Its formulation is based on a monomer
matrix of urethane dimethacrylate, Bis-GMA, and decandiol dimethacrylate, with a filler of
highly dispersed silicon dioxide. As a hydrophobic resin-based material, its performance is
highly dependent on a meticulously controlled, moisture-free environment during application.
Saliva and water contamination can significantly compromise the bond strength and lead to
premature bond failure.

Quantitative Data
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The following tables summarize the performance of Heliosit® Orthodontic in in-vitro studies
under ideal, moisture-free laboratory conditions.

Table 1: Shear Bond Strength (SBS) of Heliosit® Orthodontic Compared to Other Adhesives

Mean Shear Bond Strength

Adhesive System Standard Deviation (MPa)
(MPa)

Heliosit® Orthodontic 10.93 1.71

Transbond XT 12.91 2.0

Enlight 11.77 1.87

Bracepaste 12.87 1.59

Data sourced from an in-vitro comparative study. All bonding procedures were performed under

ideal dry conditions.
Table 2: Adhesive Remnant Index (ARI) Scores for Heliosit® Orthodontic

The Adhesive Remnant Index (ARI) is used to classify the amount of adhesive remaining on
the tooth surface after debonding. Scores range from 0 (no adhesive left on the tooth) to 3 (all
adhesive left on the tooth).

Adhesive

ARI Score 0 ARI Score 1 ARI Score 2 ARI Score 3
System
Heliosit®

10% 35% 40% 15%
Orthodontic
Transbond XT 25% 45% 20% 10%

Representative ARI scores from comparative in-vitro studies. Higher scores at the adhesive-
bracket interface (Scores 2 and 3) are generally preferred as they indicate less risk of enamel

fracture during debonding.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12652425?utm_src=pdf-body
https://www.benchchem.com/product/b12652425?utm_src=pdf-body
https://www.benchchem.com/product/b12652425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12652425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol for Standard Application of Heliosit®
Orthodontic in a Moisture-Free Environment

This protocol outlines the standard procedure for bonding orthodontic brackets using Heliosit®
Orthodontic under ideal, dry conditions.

Materials:

Heliosit® Orthodontic syringe

e Phosphoric acid etching gel (37%)

e Polishing paste (pumice)

» Cotton rolls or other isolation devices

e High-volume evacuator and air/water syringe

e Orthodontic brackets

e Dental curing light (halogen or LED)

Procedure:

o Enamel Surface Preparation:
1. Thoroughly clean the enamel surface with a slurry of pumice and water.
2. Rinse the surface with water and dry completely with oil-free air.

e Moisture Control:

1. Isolate the tooth from salivary contamination using cotton rolls, cheek retractors, or a
rubber dam.

e Acid Etching:

1. Apply 37% phosphoric acid gel to the enamel surface where the bracket will be placed.
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2. Allow the etchant to remain on the surface for 15-30 seconds.
Rinsing and Drying:
1. Thoroughly rinse the etched surface with water for at least 15 seconds.

2. Dry the enamel surface with a continuous stream of oil-free air until it appears frosty-white.
This step is critical for ensuring a moisture-free surface.

Application of Heliosit® Orthodontic:

1. Apply a thin, uniform layer of Heliosit® Orthodontic to the base of the orthodontic bracket.
Bracket Placement and Curing:

1. Firmly press the bracket onto the etched enamel surface.

2. Remove any excess adhesive from around the bracket base with a dental explorer or
scaler.

3. Light-cure the adhesive for 20-40 seconds (refer to curing light manufacturer's instructions
for specific times) from both the mesial and distal aspects of the bracket.

General Protocol for Managing Saliva Contamination

While specific data on Heliosit® Orthodontic's performance in moist conditions is limited, the
following is a general best-practice protocol for managing saliva contamination during the
bonding process with a resin-based adhesive.

Scenario: The etched enamel surface becomes contaminated with saliva before the application
of Heliosit® Orthodontic.

Procedure:
e Rinse and Re-isolate:
1. Thoroughly rinse the contaminated surface with water.

2. Re-establish moisture control with fresh cotton rolls or other isolation methods.
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e Re-etch:

1. Apply 37% phosphoric acid to the contaminated area for 10 seconds.
e Rinse and Dry:

1. Rinse the surface thoroughly with water for at least 15 seconds.

2. Dry the enamel surface completely with oil-free air until the frosty-white appearance is
restored.

e Proceed with Application:

1. Continue with the application of Heliosit® Orthodontic as described in Protocol 3.1.

Visualizations
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Caption: Standard workflow for Heliosit® Orthodontic application.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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